Cas no 1446793-19-6 (2-(6-aminopyridin-2-yl)-2-methylpropanenitrile)

• Product Name: 2-(6-aminopyridin-2-yl)-2-methylpropanenitrile
• CAS No: 1446793-19-6
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• MDL: MFCD28016828
• CID: 2112218
• PubChem ID: 73555062
• Update Time: 2025-10-30

2-(6-aminopyridin-2-yl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(6-aminopyridin-2-yl)-2-methylpropanenitrile
• SCHEMBL15091018
• DA-27991
• 1446793-19-6
• PQZSDGLDJTWADD-UHFFFAOYSA-N

• MDL： MFCD28016828
• Inchi： 1S/C9H11N3/c1-9(2,6-10)7-4-3-5-8(11)12-7/h3-5H,1-2H3,(H2,11,12)
• InChI Key： PQZSDGLDJTWADD-UHFFFAOYSA-N
• SMILES： N1C(=CC=CC=1C(C#N)(C)C)N

Computed Properties

• Exact Mass: 161.095297364Da
• Monoisotopic Mass: 161.095297364Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 62.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-(6-aminopyridin-2-yl)-2-methylpropanenitrile

Comprehensive Overview of 2-(6-Aminopyridin-2-yl)-2-methylpropanenitrile (CAS No. 1446793-19-6)

2-(6-Aminopyridin-2-yl)-2-methylpropanenitrile (CAS No. 1446793-19-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This nitrile-containing derivative of aminopyridine is widely studied for its potential applications in drug discovery, particularly as a building block for kinase inhibitors and other bioactive molecules. Its molecular formula, C9H11N3, and distinct nitrile functional group make it a versatile intermediate in synthetic chemistry.

In recent years, the demand for high-purity chemical intermediates like 2-(6-aminopyridin-2-yl)-2-methylpropanenitrile has surged, driven by advancements in precision medicine and green chemistry. Researchers are particularly interested in its role in developing targeted therapies, as its pyridine core can interact with biological receptors. The compound’s stability under various pH conditions also makes it suitable for catalytic applications, aligning with the industry’s shift toward sustainable synthesis methods.

One of the most frequently asked questions about CAS No. 1446793-19-6 revolves around its synthetic routes. Common methods involve Pd-catalyzed cross-coupling or nucleophilic substitution reactions, which are optimized for scalability and yield. Another hot topic is its potential in cancer research, where derivatives of this compound are being explored for their anti-proliferative effects. These applications are often highlighted in peer-reviewed journals, underscoring the compound’s scientific relevance.

The pharmacokinetic properties of 2-(6-aminopyridin-2-yl)-2-methylpropanenitrile derivatives are another area of intense study. Its lipophilicity and hydrogen-bonding capacity are critical for drug design, especially in optimizing blood-brain barrier penetration. This aligns with the growing focus on neurotherapeutics and CNS-targeted drugs, which dominate current biomedical discussions.

From an industrial perspective, the compound’s storage conditions and handling protocols are frequently searched topics. Manufacturers emphasize the need for anhydrous environments to preserve its stability, given the reactivity of the nitrile group. Additionally, its spectroscopic data (e.g., NMR, IR) is widely documented, aiding in quality control during large-scale production.

In summary, 2-(6-aminopyridin-2-yl)-2-methylpropanenitrile (CAS No. 1446793-19-6) represents a critical chemical intermediate with multifaceted applications. Its relevance in drug development, catalysis, and material science ensures its continued prominence in research. As the scientific community prioritizes molecular diversity and sustainable synthesis, this compound is poised to remain a focal point in innovative chemistry.